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Compound of Interest

Compound Name: Actarit

Cat. No.: B1664357 Get Quote

Abstract
Actarit is a disease-modifying antirheumatic drug (DMARD) primarily utilized in the treatment

and study of rheumatoid arthritis (RA).[1][2][3] Its mechanism of action involves modulating the

immune system, in part by suppressing the production of pro-inflammatory cytokines and

influencing T-cell activity.[1][4] Recent studies have also identified Carbonic Anhydrase II (CAII)

as a direct target of Actarit, with an IC50 of 422 nM.[5][6] Proper preparation of Actarit stock

and working solutions is critical for obtaining reliable and reproducible results in laboratory

settings. These notes provide detailed protocols for the solubilization, storage, and application

of Actarit for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Actarit is a white to off-white crystalline solid.[7] Its key chemical and physical properties are

summarized below for ease of reference in the laboratory.
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Property Value Reference

Chemical Name
4-(acetylamino)-benzeneacetic

acid
[5][7]

Synonyms
MS-932, (p-

Acetamidophenyl)acetic acid
[7][8][9]

CAS Number 18699-02-0 [7]

Molecular Formula C10H11NO3 [7]

Molecular Weight 193.2 g/mol [5][7][8]

Melting Point 173-175°C [7]

Appearance White to Off-White Solid [7]

Mechanism of Action in Rheumatoid Arthritis
While its complete mechanism is not fully elucidated, Actarit is understood to exert its anti-

inflammatory effects through several pathways.[1][4] It modulates the immune response by

reducing the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha

(TNF-α), Interleukin-1beta (IL-1β), and Interleukin-6 (IL-6).[1][4][10] This is achieved by

influencing the activity of key immune cells like T-cells and macrophages.[1][4] By down-

regulating these inflammatory mediators, Actarit helps to alleviate inflammation and prevent

further joint deterioration in the context of rheumatoid arthritis.[1]
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Caption: Actarit's immunomodulatory mechanism in rheumatoid arthritis.

Experimental Protocols
Solubility Data
Actarit has poor solubility in water (>29 µg/mL) but is soluble in several organic solvents.[8][9]

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions for in vitro studies.

Solvent Solubility Reference

DMSO
≥ 20 mg/mL (up to 55 mg/mL

reported)
[5][11]

Ethanol 3 mg/mL [5]

Methanol Soluble [7]

DMSO:PBS (pH 7.2) (1:9) 0.1 mg/mL [5]

Protocol for Preparing a 100 mM Actarit Stock Solution
in DMSO
This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for subsequent dilutions.

Materials and Equipment:

Actarit powder (CAS: 18699-02-0)

Anhydrous/Sterile Dimethyl sulfoxide (DMSO)

Analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes with sterile tips
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Vortex mixer and/or sonicator

Sterile microcentrifuge tubes (1.5 mL) for aliquots

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Start: Gather Materials
(Actarit, DMSO, Tubes, PPE)

1. Weigh Actarit
Accurately weigh 19.32 mg

of Actarit powder.

2. Transfer Powder
Transfer to a sterile

conical tube.

3. Add DMSO
Add 1 mL of sterile DMSO

to the conical tube.

4. Dissolve Compound
Vortex thoroughly. Use sonication

if precipitation occurs.

5. Aliquot Solution
Dispense into sterile 1.5 mL

microcentrifuge tubes.

6. Store Aliquots
Store at -20°C or -80°C
in a labeled freezer box.

End: 100 mM Stock Solution
Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Actarit stock solution.
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Procedure:

Calculation: To prepare a 100 mM solution, use the following calculation:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) for 1 mL = 0.1 mol/L × 0.001 L × 193.2 g/mol = 0.01932 g = 19.32 mg

Weighing: In a chemical fume hood, accurately weigh 19.32 mg of Actarit powder and

transfer it to a sterile conical tube.

Dissolving: Add 1 mL of sterile DMSO to the tube. Close the cap tightly and vortex the

solution until the powder is completely dissolved. If the compound does not dissolve readily,

gentle warming in a 37°C water bath or brief sonication can be applied.[6][12] Ensure the

solution is clear before proceeding.

Aliquoting: Dispense the stock solution into smaller, single-use volumes (e.g., 20-100 µL) in

sterile microcentrifuge tubes. This practice prevents degradation from repeated freeze-thaw

cycles.[6]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended in the table below.

Storage and Stability
Proper storage is essential to maintain the chemical integrity and activity of Actarit.

Form
Storage
Temperature

Stability/Duration Reference

Solid Powder -20°C ≥ 3 years [5][11]

Stock Solution in

DMSO
-20°C ~1 month [6]

Stock Solution in

DMSO
-80°C ≥ 6 months [6]
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Note: Always refer to the manufacturer's specific recommendations. For in vivo experiments, it

is recommended to prepare working solutions fresh on the day of use.[6]

Protocol for Preparing a Working Solution for Cell
Culture
This protocol describes the dilution of the 100 mM stock solution into cell culture medium to

achieve a final desired concentration (e.g., 100 µM).

Key Consideration: The final concentration of DMSO in the cell culture medium should be kept

to a minimum, typically below 0.3%, with 0.1% being preferable, to avoid solvent-induced

cellular effects.[12]

M1V1 = M2V2 Dilution Calculation Logic

Stock Solution (M1, V1)

M1 = 100 mM (100,000 µM)
 V1 = Volume to add (unknown)

Input

Working Solution (M2, V2)

M2 = 100 µM (final conc.)
 V2 = 10 mL (final volume)

Input

Click to download full resolution via product page

Caption: Logical relationship for calculating dilutions (M1V1 = M2V2).

Procedure:

Calculation (using M1V1 = M2V2):

M1 (Stock Concentration) = 100 mM = 100,000 µM

V1 (Volume of Stock to Add) = ?

M2 (Final Concentration) = 100 µM

V2 (Final Volume of Medium) = 10 mL
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V1 = (M2 × V2) / M1 = (100 µM × 10 mL) / 100,000 µM = 0.01 mL = 10 µL

Preparation:

Warm the required volume of complete cell culture medium (10 mL) to 37°C.

Add 10 µL of the 100 mM Actarit stock solution to the 10 mL of medium.

Mix immediately by gentle inversion or swirling to prevent precipitation of the compound.

[12]

Final DMSO Check:

Final DMSO % = (Volume of DMSO / Total Volume) × 100

Final DMSO % = (10 µL / 10,000 µL) × 100 = 0.1% (This is an acceptable level for most

cell culture applications).

Control: Always prepare a vehicle control by adding the same volume of DMSO (10 µL) to an

equivalent volume of medium (10 mL) to account for any effects of the solvent on the cells.

Safety Precautions
Actarit is a bioactive compound. Standard laboratory safety practices should be followed.

Handle the compound in a well-ventilated area or chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) provided by the manufacturer for comprehensive

safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1664357?utm_src=pdf-body
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.benchchem.com/product/b1664357?utm_src=pdf-body
https://www.benchchem.com/product/b1664357?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. What is Actarit used for? [synapse.patsnap.com]

2. Actarit: Uses, Side Effects and Medicines | Apollo Pharmacy [apollopharmacy.in]

3. practo.com [practo.com]

4. What is the mechanism of Actarit? [synapse.patsnap.com]

5. caymanchem.com [caymanchem.com]

6. medchemexpress.com [medchemexpress.com]

7. Actarit CAS#: 18699-02-0 [amp.chemicalbook.com]

8. echemi.com [echemi.com]

9. echemi.com [echemi.com]

10. Effects of actarit on synovial cell functions in patients with rheumatoid arthritis - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Actarit | TargetMol [targetmol.com]

12. emulatebio.com [emulatebio.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing Actarit
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664357#preparing-actarit-stock-solution-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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